Cas no 2171897-96-2 (1-(4-aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol)

• Product Name: 1-(4-aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol
• CAS No: 2171897-96-2
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6235016
• PubChem ID: 165602034
• Update Time: 2025-10-29

1-(4-aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol
• EN300-1646401
• 2171897-96-2

• Inchi： 1S/C13H25NO2/c1-10-7-11(2)9-13(15,8-10)12(14)3-5-16-6-4-12/h10-11,15H,3-9,14H2,1-2H3
• InChI Key： MTOPDDFLESSIJA-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C1(CCOCC1)N

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(4-aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol

1-(4-Aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2171897-96-2): A Comprehensive Overview

1-(4-Aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2171897-96-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

The chemical structure of 1-(4-Aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol is defined by its core cyclohexane ring substituted with a 4-amino-tetrahydrofuran (oxane) moiety and two methyl groups. The presence of the hydroxyl group at the C1 position adds to its polarity and solubility characteristics. The compound's molecular formula is C₁₃H₂₃NO₂, and it has a molecular weight of approximately 229.33 g/mol.

The unique combination of functional groups in this molecule provides it with a range of physicochemical properties that are advantageous for drug development. For instance, the hydroxyl group can form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. The amino group can participate in various chemical reactions, making it a versatile scaffold for further derivatization.

Synthesis Methods

The synthesis of 1-(4-Aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol has been explored through several routes, each with its own advantages and limitations. One common approach involves the reaction of 3,5-dimethylcyclohexanone with an appropriate amino alcohol derivative under controlled conditions. This method typically involves multiple steps, including protection and deprotection of functional groups to ensure the desired product is obtained with high purity.

A more recent and efficient synthetic route involves the use of transition metal-catalyzed coupling reactions. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the 4-amino-tetrahydrofuran moiety onto the cyclohexane ring. This method not only improves yield but also reduces the number of steps required, making it more suitable for large-scale production.

Biological Activities

1-(4-Aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been reported to exhibit potent inhibitory activity against fatty acid synthase (FAS), an enzyme that plays a crucial role in lipid metabolism and is often upregulated in cancer cells.

In addition to its enzymatic inhibition properties, this compound has also demonstrated anti-inflammatory effects. Studies have shown that it can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases.

Clinical Potential

The clinical potential of 1-(4-Aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol is currently being explored through various preclinical and early-stage clinical trials. Initial results from these studies have been encouraging, suggesting that this compound may have therapeutic benefits in several areas:

• Cancer Therapy: The compound's ability to inhibit FAS makes it a promising candidate for cancer therapy. Preclinical studies have shown that it can selectively target cancer cells while sparing normal cells, reducing side effects associated with traditional chemotherapy.
• Inflammatory Diseases: The anti-inflammatory properties of this compound make it a potential treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are underway to evaluate its efficacy and safety in these indications.
• Metabolic Disorders: Given its role in modulating lipid metabolism, this compound may also have applications in treating metabolic disorders such as obesity and type 2 diabetes. Early studies have shown promising results in animal models.

Safety Profile

The safety profile of 1-(4-Aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is generally well-tolerated at therapeutic doses. However, further investigations are needed to fully understand its long-term safety and potential side effects.

Clinical trials will play a crucial role in assessing the safety and efficacy of this compound in human subjects. These trials will provide valuable data on dosing regimens, pharmacokinetics, and potential drug interactions.

Conclusion

1-(4-Aminooxan-4-yl)-3,5-dimethylcyclohexan-1-ol (CAS No. 2171897-96-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in cancer therapy, inflammatory diseases, and metabolic disorders make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As more data from preclinical and clinical studies become available, the full therapeutic potential of this compound will likely be realized.